Cas no 1804064-61-6 (1-(3-Bromo-4-ethylphenyl)-1-chloropropan-2-one)

• Product Name: 1-(3-Bromo-4-ethylphenyl)-1-chloropropan-2-one
• CAS No: 1804064-61-6
• MF: C₁₁H₁₂BrClO
• MW: 275.569381713867
• CID: 4792786
• Update Time: 2025-05-20

1-(3-Bromo-4-ethylphenyl)-1-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-4-ethylphenyl)-1-chloropropan-2-one

• Inchi： 1S/C11H12BrClO/c1-3-8-4-5-9(6-10(8)12)11(13)7(2)14/h4-6,11H,3H2,1-2H3
• InChI Key： HYHBAPFMMZIKMC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CC)C(C(C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Additional information on 1-(3-Bromo-4-ethylphenyl)-1-chloropropan-2-one

Introduction to 1-(3-Bromo-4-Ethylphenyl)-1-Chloropropan-2-One (CAS No. 1804064-61-6)

1-(3-Bromo-4-Ethylphenyl)-1-Chloropropan-2-One (CAS No. 1804064-61-6) is a complex organic compound with a unique structure that combines aromatic and ketonic functionalities. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, which features a bromine atom at the 3-position of the phenyl ring and an ethyl group at the 4-position, along with a chlorinated ketone group, makes it a versatile building block for further chemical modifications.

The synthesis of 1-(3-Bromo-4-Ethylphenyl)-1-Chloropropan-2-One involves multi-step organic reactions, often starting from aromatic precursors. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. For instance, recent studies have highlighted the use of palladium-catalyzed coupling reactions to construct the aryl-chloro ketone moiety efficiently. These advancements have not only improved the scalability of the synthesis but also opened new avenues for exploring its functional properties.

One of the most promising applications of this compound lies in its role as an intermediate in drug discovery. The presence of both bromine and chlorine atoms provides opportunities for further substitution reactions, enabling the creation of diverse bioactive molecules. Recent research has demonstrated that derivatives of 1-(3-Bromo-4-Ethylphenyl)-1-Chloropropan-2-One exhibit potent anti-inflammatory and antioxidant activities, making them potential candidates for therapeutic interventions.

In addition to its pharmaceutical applications, this compound has shown potential in agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been explored in several studies. For example, researchers have reported that certain derivatives exhibit selective toxicity against agricultural pests while maintaining low toxicity to non-target organisms. This dual functionality underscores the compound's versatility and its importance in sustainable agriculture.

The electronic properties of 1-(3-Bromo-4-Ethylphenyl)-1-Chloropropan-2-One also make it an interesting candidate for materials science applications. Its conjugated system allows for potential use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent studies have investigated its ability to form self-assembled monolayers, which could be utilized in nanotechnology applications.

From a structural perspective, the compound's stability is influenced by the electron-withdrawing effects of both bromine and chlorine atoms on the aromatic ring. This stability is crucial for its use in various chemical transformations without undergoing unwanted side reactions. Furthermore, the steric effects introduced by the ethyl group at the 4-position play a significant role in controlling reactivity during synthesis.

Recent advancements in computational chemistry have provided deeper insights into the molecular dynamics of 1-(3-Bromo-4-Ethylphenyl)-1-Chloropropan-2-One. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns, which are essential for predicting its behavior in different chemical environments. These computational studies complement experimental findings and contribute to a more comprehensive understanding of the compound's properties.

In conclusion, 1-(3-Bromo-4-Ethylphenyl)-1-Chloropropan-2-One (CAS No. 1804064-61-6) is a multifaceted organic compound with significant potential across various scientific domains. Its unique structure, combined with recent research advancements, positions it as a valuable tool in drug discovery, agrochemical development, and materials science. As ongoing studies continue to uncover new applications and optimize synthetic routes, this compound is poised to play an increasingly important role in modern chemistry.